Cas no 1021209-88-0 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide
• CAS No: 1021209-88-0
• MF: C₁₇H₁₄F₂N₂O₂
• MW: 316.302071094513
• CID: 5933242
• PubChem ID: 25851952
• Update Time: 2025-11-06

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide
• N-(1-acetyl-2,3-dihydroindol-6-yl)-3,4-difluorobenzamide
• N-(1-acetylindolin-6-yl)-3,4-difluorobenzamide
• AKOS016469545
• VU0635676-1
• 1021209-88-0
• F5098-1043
• CHEMBL2093599
• TDR85539

• Inchi： 1S/C17H14F2N2O2/c1-10(22)21-7-6-11-2-4-13(9-16(11)21)20-17(23)12-3-5-14(18)15(19)8-12/h2-5,8-9H,6-7H2,1H3,(H,20,23)
• InChI Key： RPGIXOIEKQIBNI-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C)=O)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 316.10233402g/mol
• Monoisotopic Mass: 316.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide

Comprehensive Overview of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide (CAS No. 1021209-88-0)

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide (CAS No. 1021209-88-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. The presence of both acetyl and difluorobenzamide moieties in its structure makes it a promising candidate for drug discovery and development.

The compound's molecular formula and weight, along with its precise CAS registry number (1021209-88-0), are critical identifiers for researchers and manufacturers. Its chemical structure features a dihydroindole core, which is acetylated at the 1-position and substituted with a 3,4-difluorobenzamide group at the 6-position. This arrangement contributes to its potential interactions with biological targets, particularly in the central nervous system and metabolic pathways.

In recent years, the demand for indole-based compounds like N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide has surged due to their relevance in treating neurological disorders and inflammatory conditions. Researchers are particularly interested in its pharmacokinetic properties, such as bioavailability, metabolic stability, and blood-brain barrier permeability. These factors are crucial for developing effective therapeutics with minimal side effects.

The synthesis of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide involves multi-step organic reactions, including acylation and amide coupling. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. The compound's stability under various conditions, such as pH and temperature, is also a key area of investigation for formulation development.

From a commercial perspective, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide is available in limited quantities for research purposes. Suppliers often provide it as a white to off-white powder with detailed certificates of analysis (CoA) to verify its identity and purity. Pricing varies depending on the quantity and supplier, but it is generally considered a high-value compound due to its specialized applications.

One of the most frequently asked questions about this compound is its potential role in drug discovery. Preliminary studies suggest that it may act as a modulator of specific enzyme targets or receptor proteins, though further validation is required. Its structure-activity relationship (SAR) is also a topic of interest, as minor modifications to its structure could enhance its efficacy or reduce toxicity.

In the context of green chemistry, researchers are exploring sustainable methods for synthesizing N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide. Efforts include optimizing reaction conditions to minimize waste and using biocatalysts to improve yield and selectivity. These advancements align with global trends toward environmentally friendly pharmaceutical production.

Another area of interest is the compound's potential synergistic effects with other therapeutic agents. Combining N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide with existing drugs could enhance treatment outcomes for complex diseases. However, such combinations require rigorous testing to ensure safety and efficacy.

For researchers handling this compound, proper storage conditions are essential to maintain its integrity. Recommendations typically include storing it in a cool, dry place, protected from light and moisture. Handling precautions, such as using personal protective equipment (PPE), are also advised to ensure safety during laboratory use.

In summary, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-3,4-difluorobenzamide (CAS No. 1021209-88-0) represents a promising avenue for scientific exploration. Its unique chemical properties and potential therapeutic applications make it a valuable subject for ongoing research. As studies progress, this compound may pave the way for innovative treatments in medicine and beyond.